N'-(2-methylphenyl)-N,N-diphenyl-4-cyclohexene-1,2-dicarboxamide

• IUPAC Name: 1-N-(2-methylphenyl)-2-N,2-N-diphenylcyclohex-4-ene-1,2-dicarboxamide
• InChI: InChI=1S/C27H26N2O2/c1-20-12-8-11-19-25(20)28-26(30)23-17-9-10-18-24(23)27(31)29(21-13-4-2-5-14-21)22-15-6-3-7-16-22/h2-16,19,23-24H,17-18H2,1H3,(H,28,30)
• InChI Key: FABSSSBWENSETE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)C2CC=CCC2C(=O)N(C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C27H26N2O2
• Molecular Weight: 410.5 g/mol

Description

N'-(2-methylphenyl)-N,N-diphenyl-4-cyclohexene-1,2-dicarboxamide is a useful research compound. Its molecular formula is C27H26N2O2 and its molecular weight is 410.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 410.199428076 g/mol and the complexity rating of the compound is 615. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

Research has been conducted on the synthesis and characterization of derivatives and analogs to the specified compound, emphasizing the importance of understanding their chemical properties and potential applications. For example, studies have detailed the synthesis of various N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, highlighting their structural characterization through elemental analyses, IR spectroscopy, and 1H-NMR spectroscopy, as well as X-ray diffraction studies to determine crystal structures and conformations (Özer, Arslan, VanDerveer, & Külcü, 2009).

Material Science Applications

In the realm of material science, research has focused on the development of new polymers and polyamides incorporating similar structural motifs, with studies exploring their solubility, thermal stability, and mechanical properties. This includes the creation of polyamides with moderate to high inherent viscosities and good solubility in various organic solvents, which are amorphous and capable of forming transparent, flexible films (Liaw, Liaw, & Yang, 2001). These materials show promise for advanced applications due to their thermal properties and mechanical strength.